![molecular formula C15H16N2OS B7591544 [3-(2-Methyl-1,3-thiazol-4-yl)phenyl]-pyrrolidin-1-ylmethanone](/img/structure/B7591544.png)
[3-(2-Methyl-1,3-thiazol-4-yl)phenyl]-pyrrolidin-1-ylmethanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
[3-(2-Methyl-1,3-thiazol-4-yl)phenyl]-pyrrolidin-1-ylmethanone, also known as MTMP, is a synthetic compound that has gained attention in the scientific community for its potential therapeutic applications. MTMP belongs to the class of thiazole derivatives and is structurally similar to other compounds that have been studied for their pharmacological properties.
Mechanism of Action
The mechanism of action of [3-(2-Methyl-1,3-thiazol-4-yl)phenyl]-pyrrolidin-1-ylmethanone is not fully understood, but several studies have suggested that it may act by inducing apoptosis in cancer cells. This compound has also been shown to inhibit the activity of certain enzymes, including cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are involved in inflammation and cancer progression.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects, including the induction of apoptosis in cancer cells, the inhibition of COX-2 and LOX activity, and the reduction of oxidative stress. This compound has also been shown to have anti-inflammatory effects, which may be beneficial in the treatment of various diseases.
Advantages and Limitations for Lab Experiments
One advantage of using [3-(2-Methyl-1,3-thiazol-4-yl)phenyl]-pyrrolidin-1-ylmethanone in lab experiments is its synthetic nature, which allows for precise control over its chemical properties. However, one limitation of using this compound is its potential toxicity, which may require careful handling and safety precautions.
Future Directions
There are several future directions for research on [3-(2-Methyl-1,3-thiazol-4-yl)phenyl]-pyrrolidin-1-ylmethanone, including the investigation of its potential as an anticancer agent, an antioxidant, and an anti-inflammatory agent. Further studies are needed to elucidate the mechanism of action of this compound and to determine its safety and efficacy in animal and human studies. Additionally, the development of new synthetic methods for this compound may allow for the production of more potent and selective derivatives with improved pharmacological properties.
Synthesis Methods
[3-(2-Methyl-1,3-thiazol-4-yl)phenyl]-pyrrolidin-1-ylmethanone can be synthesized using a variety of methods, including the reaction of 2-methyl-4-chloro-1,3-thiazole with 3-(4-bromophenyl)-1-pyrrolidinemethanamine in the presence of a base. The resulting product is then purified using column chromatography. Other methods for the synthesis of this compound have also been reported in the literature.
Scientific Research Applications
[3-(2-Methyl-1,3-thiazol-4-yl)phenyl]-pyrrolidin-1-ylmethanone has been studied for its potential therapeutic applications, including as an anticancer agent, an antioxidant, and an anti-inflammatory agent. Several studies have reported that this compound has cytotoxic effects on cancer cells, including breast cancer, liver cancer, and lung cancer. This compound has also been shown to have antioxidant and anti-inflammatory properties, which may be useful in the treatment of various diseases.
properties
IUPAC Name |
[3-(2-methyl-1,3-thiazol-4-yl)phenyl]-pyrrolidin-1-ylmethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16N2OS/c1-11-16-14(10-19-11)12-5-4-6-13(9-12)15(18)17-7-2-3-8-17/h4-6,9-10H,2-3,7-8H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AAMKAKGWYQAYIQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=CS1)C2=CC(=CC=C2)C(=O)N3CCCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
272.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.